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Compound of Interest

Compound Name: Pimecrolimus hydrate

Cat. No.: B12652346

Introduction: Pimecrolimus is an ascomycin macrolactam derivative and a potent, selective
inhibitor of calcineurin.[1][2] It is primarily used as a topical treatment for inflammatory skin
conditions such as atopic dermatitis.[3][4] The efficacy, stability, and bioavailability of the final
drug product are intrinsically linked to the physicochemical properties of the active
pharmaceutical ingredient (API). For a crystalline solid like pimecrolimus, a thorough
understanding of its solid-state characteristics is paramount for formulation development,
quality control, and regulatory compliance. This guide provides an in-depth overview of the core
physicochemical properties of crystalline pimecrolimus, detailed experimental protocols for its
characterization, and a summary of its mechanism of action.

Core Physicochemical Properties

Pimecrolimus is a white to off-white, fine crystalline powder.[5] Its fundamental properties are
crucial for identification and formulation.
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Property Value Reference(s)
Molecular Formula C43H68CINO11 [61[7]
Molecular Weight 810.45 g/mol [71[81[9]

White to off-white crystalline
Appearance [519]

powder
Melting Point 142-144°C [1]
CAS Number 137071-32-0 [31[7]

Solubility Profile

Pimecrolimus is a lipophilic molecule, which is reflected in its solubility profile.[10] It is

practically insoluble in water but shows good solubility in various organic solvents.[5][11] This

property is a key consideration for developing topical formulations and for selecting appropriate

solvent systems for analytical methods.

Solvent Solubility Reference(s)
Water Insoluble / 0.00152 mg/mL [51[12]

Ethanol 20 mg/mL, 25 mg/mL [1]091[13]
Dimethyl Sulfoxide (DMSO) 10-25 mg/mL [11097[13]
Dimethylformamide (DMF) 20 mg/mL [1][13]
Methanol Soluble [519]
Chloroform Soluble 9]
Ethanol:PBS (pH 7.2) (1:3) ~0.25 mg/mL [13]

For aqueous buffers, it is recommended to first dissolve pimecrolimus in ethanol before dilution

to achieve maximum solubility.[13]

Solid-State Characterization and Polymorphism
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The ability of a compound to exist in more than one crystalline form is known as polymorphism.
[14][15] Different polymorphs of an API can exhibit distinct physical properties, including
solubility, melting point, and stability, which can significantly impact the drug's bioavailability
and the shelf-life of the product.[14][16]

Pimecrolimus is known to exist in multiple solid forms, including at least two crystalline
polymorphs, Form A (a hydrate) and Form B (anhydrous), as well as an amorphous state.[3]
[14] The anhydrous Form B is well-characterized. Its crystal structure is dominated by van der
Waals interactions.[3][4]

Table 3: Crystallographic Data for Pimecrolimus Form B

Parameter Value Reference(s)
Crystal System Monoclinic [3]

Space Group P21 (#4) [31[4]

a 15.28864(7) A [31[4]

b 13.31111(4) A [31[4]

c 10.95529(5) A [31[4]

B 96.1542(3)° [3114]

Volume (V) 2216.649(9) A3 [3][4]

| Z (molecules/unit cell) | 2 |[3][4] |

Mechanism of Action: Calcineurin Inhibition
Pathway

Pimecrolimus exerts its anti-inflammatory effects by selectively targeting T-cells and mast cells.
[2][10] The core of its mechanism is the inhibition of calcineurin, a crucial enzyme in the T-cell
activation cascade.[2][17]

e Binding: Pimecrolimus enters the T-cell and binds with high affinity to the intracellular protein
macrophilin-12 (also known as FKBP-12).[18]
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e Inhibition: The resulting pimecrolimus-FKBP-12 complex then binds to and inhibits
calcineurin, a calcium-dependent phosphatase.[2][12][19]

e Blocking Transcription: This inhibition prevents calcineurin from dephosphorylating the
Nuclear Factor of Activated T-cells (NF-AT).[2][19]

e Suppressing Cytokines: Consequently, NF-AT cannot translocate to the nucleus to initiate
the transcription of genes for early inflammatory cytokines.[2][18] This blocks the synthesis of
Thl-type (Interleukin-2, interferon-gamma) and Th2-type (Interleukin-4, Interleukin-10)
cytokines.[12][18][19]

Additionally, pimecrolimus prevents the release of inflammatory mediators, such as histamine,
from mast cells.[18][19]
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Figure 1: Pimecrolimus mechanism of action signaling pathway.
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Experimental Protocols

Characterizing the solid-state properties of pimecrolimus requires specific analytical
techniques. The following sections outline the methodologies for key experiments.

Differential Scanning Calorimetry (DSC) and X-Ray Powder Diffraction (XRPD) are primary
techniques used to identify and characterize polymorphism.[20][21][22]

Differential Scanning Calorimetry (DSC): DSC measures the heat flow associated with thermal
transitions in a material as a function of temperature. It is used to determine melting points,
identify polymorphic transitions, and assess the thermal stability of different crystalline forms.
[20][22]

o Objective: To determine the melting point and identify thermal events indicative of
polymorphism.

 Instrumentation: A calibrated DSC instrument (e.g., Power Compensation or Heat Flux DSC).
[21][23]

o Sample Preparation: Accurately weigh 1-3 mg of the pimecrolimus crystalline solid into a
standard aluminum pan and crimp securely.[23]

e Method:
o Place the sample pan and an empty reference pan into the DSC cell.
o Equilibrate the cell at a starting temperature (e.g., 30°C).

o Heat the sample at a controlled rate (e.g., 3-10°C/min) under an inert nitrogen purge (e.g.,
50 mL/min).[23][24]

o Record the heat flow until the sample has completely melted and a stable baseline is
observed (e.g., up to 170°C).[23]

o Analyze the resulting thermogram for endothermic events (melting) and exothermic events
(crystallization), which may indicate the transition from a metastable to a more stable
polymorph.[20][22]
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X-Ray Powder Diffraction (XRPD): XRPD is a non-destructive technique that provides a unique
fingerprint for each crystalline solid based on its crystal lattice structure.

o Objective: To identify the crystalline form of pimecrolimus and distinguish between different
polymorphs.

 Instrumentation: A modern powder X-ray diffractometer with a monochromatic X-ray source
(typically Cu Ka).

o Sample Preparation: Gently pack the pimecrolimus powder into a sample holder, ensuring a
flat, smooth surface.

e Method:
o Mount the sample holder in the diffractometer.
o Scan the sample over a defined 26 range (e.g., 2° to 40°).

o Set appropriate scan parameters (step size, time per step) to obtain a high-quality
diffraction pattern.

o Process the raw data to obtain a diffractogram of intensity versus 26.

o Compare the resulting peak positions (in °20) and their relative intensities to reference
patterns for known pimecrolimus polymorphs (e.g., Form B).
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Figure 2: Experimental workflow for solid-state characterization.

A validated, stability-indicating HPLC method is essential for quantifying pimecrolimus in
solubility studies, formulation assays, and for purity analysis.[25][26]

+ Objective: To accurately quantify the concentration of pimecrolimus.

e Instrumentation: A standard HPLC system equipped with a pump, autosampler, column
oven, and a PDA or UV detector.

o Chromatographic Conditions:

o Column: Inertsil ODS C-18 (150 x 4.6 mm, 5 um) or Phenomenex Luna C18 (150 x 4.6
mm, 3 um).[26][27]

o Mobile Phase: A mixture of phosphate buffer (pH 4.0) and Acetonitrile (55:45 v/v).[25][27]
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o Flow Rate: 1.0 - 1.5 mL/min.[27]
o Detection Wavelength: 210 nm or 258 nm.[27]
o Column Temperature: Ambient or controlled (e.g., 60°C).[26]

o Injection Volume: 10-20 pL.

o Method:

o Prepare standard solutions of pimecrolimus of known concentrations in a suitable diluent
(e.g., acetonitrile/water mixture).

o Prepare the sample solution (e.g., filtrate from a solubility experiment) and dilute as
necessary to fall within the calibration range.

o Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
o Inject the standard solutions to generate a calibration curve (peak area vs. concentration).
o Inject the sample solution(s).

o Calculate the concentration of pimecrolimus in the sample by comparing its peak area to
the calibration curve. The method should be validated according to ICH guidelines for
specificity, linearity, accuracy, precision, and robustness.[27]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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